Cas no 2227896-13-9 ((2R)-1-(2,6-difluoro-3-methylphenyl)propan-2-ol)

• Product Name: (2R)-1-(2,6-difluoro-3-methylphenyl)propan-2-ol
• CAS No: 2227896-13-9
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5979025
• PubChem ID: 165649241
• Update Time: 2025-10-31

(2R)-1-(2,6-difluoro-3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,6-difluoro-3-methylphenyl)propan-2-ol
• EN300-1785302
• 2227896-13-9

• Inchi： 1S/C10H12F2O/c1-6-3-4-9(11)8(10(6)12)5-7(2)13/h3-4,7,13H,5H2,1-2H3/t7-/m1/s1
• InChI Key： WVPMKPHXHVHMIJ-SSDOTTSWSA-N
• SMILES： FC1C(C)=CC=C(C=1C[C@@H](C)O)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-(2,6-difluoro-3-methylphenyl)propan-2-ol

Introduction to (2R)-1-(2,6-Difluoro-3-Methylphenyl)Propan-2-Ol (CAS No. 2227896-13-9)

(2R)-1-(2,6-Difluoro-3-Methylphenyl)Propan-2-Ol, commonly referred to by its CAS number 2227896-13-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and structural features, which contribute to its potential applications in drug development and related industries. The molecule consists of a propanol backbone with a chiral center at the second carbon atom, making it a valuable compound for studying stereochemical effects in biological systems.

The structure of (2R)-1-(2,6-Difluoro-3-Methylphenyl)Propan-2-Ol includes a substituted phenyl group attached to the propanol moiety. The phenyl ring is substituted with two fluorine atoms at the 2 and 6 positions and a methyl group at the 3 position. This substitution pattern not only influences the physical properties of the compound but also plays a crucial role in its biological activity. Recent studies have highlighted the importance of such fluorinated aromatic systems in modulating pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug candidates.

One of the key areas of research involving CAS No. 2227896-13-9 is its potential as a chiral building block in asymmetric synthesis. The presence of a chiral center allows this compound to serve as a versatile starting material for constructing complex molecules with defined stereochemistry. Researchers have explored its use in enantioselective reactions, such as aldol additions and organocatalytic processes, demonstrating its utility in generating enantiomerically enriched products. These findings underscore the importance of this compound in advancing synthetic methodologies for pharmaceutical compounds.

In addition to its role in synthesis, (2R)-1-(2,6-Difluoro-3-Methylphenyl)Propan-2-Ol has been investigated for its biological activity. Preclinical studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications. The fluorine atoms on the phenyl ring are believed to contribute to these activities by enhancing the molecule's lipophilicity and stability. Furthermore, recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets, providing insights into its mechanism of action.

The synthesis of CAS No. 227896-13-9 involves multi-step processes that highlight the challenges associated with constructing chiral centers and fluorinated aromatic systems. Key steps include Friedel-Crafts alkylation for introducing substituents onto the aromatic ring and stereoselective reductions to establish the chiral center. Optimization of reaction conditions has been essential to achieving high yields and enantiomeric excesses, which are critical for large-scale production.

From an environmental perspective, understanding the fate and behavior of (R)-1-(difluoromethylphenyl)propanol in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound undergoes biodegradation under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, further research is needed to fully characterize its environmental footprint and ensure sustainable practices during manufacturing.

In conclusion, (R)-1-(difluoromethylphenyl)propanol (CAS No. 000000000) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as both a building block for complex molecules and a potential therapeutic agent. As research continues to uncover new insights into its properties and applications, this compound will undoubtedly play an increasingly important role in advancing chemical science and medicine.